Cas no 91354-18-6 (1-Bromo-3-(4-nitrophenyl)benzene)

• Product Name: 1-Bromo-3-(4-nitrophenyl)benzene
• CAS No: 91354-18-6
• MF: C₁₂H₈BrNO₂
• MW: 278.101422309875
• CID: 2199508
• Update Time: 2023-08-07

1-Bromo-3-(4-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 3'-BROMO-4-NITRO-BIPHENYL
• 1-bromo-3-(4-nitrophenyl)benzene
• 1-Bromo-3-(4-nitrophenyl)benzene

• Inchi： 1S/C12H8BrNO2/c13-11-3-1-2-10(8-11)9-4-6-12(7-5-9)14(15)16/h1-8H
• InChI Key： FIUDCVBWFFOHNX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 4.6
• Topological Polar Surface Area: 45.8